Cas no 2034432-73-8 (2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile)

• Product Name: 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile
• CAS No: 2034432-73-8
• MF: C₁₇H₁₅Cl₂N₃O₃S
• MW: 412.290300607681
• CID: 5334568
• Update Time: 2025-05-22

2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((1-((2,5-dichlorophenyl)sulfonyl)piperidin-3-yl)oxy)isonicotinonitrile
• 2-[1-(2,5-dichlorophenyl)sulfonylpiperidin-3-yl]oxypyridine-4-carbonitrile
• 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

• Inchi： 1S/C17H15Cl2N3O3S/c18-13-3-4-15(19)16(9-13)26(23,24)22-7-1-2-14(11-22)25-17-8-12(10-20)5-6-21-17/h3-6,8-9,14H,1-2,7,11H2
• InChI Key： HVXHMPFLIMBFQI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(N1CCCC(C1)OC1C=C(C#N)C=CN=1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 633
• XLogP3: 3.5
• Topological Polar Surface Area: 91.7

Additional information on 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

Comprehensive Overview of 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile (CAS No. 2034432-73-8)

In the realm of pharmaceutical and agrochemical research, 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile (CAS No. 2034432-73-8) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and pyridine backbone, is often explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its sulfonyl and cyano functional groups, which contribute to its reactivity and binding affinity in biological systems.

The compound's 2,5-dichlorobenzenesulfonyl moiety is a key structural feature that enhances its stability and selectivity in interactions with target proteins. Recent studies have highlighted its potential in modulating enzyme activity, making it a candidate for kinase inhibitors and GPCR-targeted therapies. These applications align with current trends in precision medicine, where small-molecule modulators are increasingly sought after for their ability to address unmet medical needs.

From a synthetic chemistry perspective, 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile exemplifies the growing demand for heterocyclic compounds with tailored properties. Its nitrile group offers versatility in further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the context of AI-driven drug design, where computational models predict optimal structures for specific biological targets.

Environmental and green chemistry considerations also play a role in the compound's appeal. Researchers are investigating sustainable synthesis routes for sulfonamide-containing molecules, reducing reliance on hazardous reagents. This aligns with global initiatives to minimize the ecological footprint of chemical manufacturing, a topic frequently searched in academic and industrial circles.

In agrochemical applications, the pyridine-4-carbonitrile scaffold has shown promise in developing novel pest control agents. The compound's potential to interfere with insect nervous systems without harming beneficial pollinators is a hot topic in integrated pest management (IPM) research. Such innovations address the urgent need for eco-friendly crop protection solutions, a recurring theme in agricultural forums and publications.

Analytical characterization of 2034432-73-8 typically involves advanced techniques like LC-MS and NMR spectroscopy, which are essential for verifying purity and structure. These methods are frequently discussed in online queries about compound validation, reflecting the importance of quality control in research and development. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification across laboratories.

As the scientific community continues to explore piperidine derivatives, compounds like 2-{[1-(2,5-dichlorobenzenesulfonyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile remain at the forefront of innovation. Their intersection with medicinal chemistry, materials science, and sustainable technology ensures ongoing relevance in both academic and industrial settings. For researchers seeking structure-activity relationships or molecular docking insights, this compound offers a rich template for further investigation.